Cas no 1780302-66-0 (1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-one)

• Product Name: 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-one
• CAS No: 1780302-66-0
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5948889
• PubChem ID: 82654872
• Update Time: 2025-05-20

1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-one
• EN300-1802079
• 1780302-66-0

• Inchi： 1S/C9H14N2O2/c1-6(12)5-8-7(2)10-11(3)9(8)13-4/h5H2,1-4H3
• InChI Key： GCPCDKMXGQVVHX-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C)=NN1C)CC(C)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-one

1-(5-Methoxy-1,3-Dimethyl-1H-Pyrazol-4-Yl)Propan-2-One: A Comprehensive Overview

The compound 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-one (CAS No. 1780302-66-0) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their unique properties and diverse applications. The structure of this molecule comprises a pyrazole ring substituted with methoxy and methyl groups, along with a propanone moiety. These structural features contribute to its distinctive chemical behavior and biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. The methoxy group at position 5 of the pyrazole ring is known to enhance the molecule's solubility and stability, making it suitable for various biological assays. Additionally, the methyl groups at positions 1 and 3 of the pyrazole ring contribute to the molecule's hydrophobicity, which is crucial for its interaction with biological targets. The propanone moiety further enhances the molecule's versatility by providing a site for potential functionalization or conjugation with other molecules.

One of the most promising applications of 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-one lies in its potential as a lead compound in medicinal chemistry. Researchers have explored its ability to inhibit key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that this compound exhibits moderate inhibitory activity against histone deacetylases (HDACs), which are implicated in cancer progression. Furthermore, its ability to modulate other therapeutic targets, such as kinases and G-protein coupled receptors (GPCRs), has been under investigation.

The synthesis of 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-one involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the formation of the pyrazole ring through cyclization reactions, followed by substitution reactions to introduce the methoxy and methyl groups. The final step involves the attachment of the propanone moiety through a nucleophilic substitution or condensation reaction. This synthetic pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately 98°C and a boiling point around 285°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in various laboratory techniques like chromatography and spectroscopy. The molecule's UV-vis spectrum shows strong absorption bands in the range of 250–300 nm, indicating its potential for use in fluorescence-based assays.

From an environmental perspective, the biodegradability and toxicity profiles of 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-y l)propan -2-one are critical considerations for its safe handling and disposal. Preliminary studies suggest that this compound is not highly toxic to aquatic organisms at concentrations typically encountered in industrial settings. However, further research is needed to fully understand its environmental impact and develop strategies for minimizing ecological risks.

In conclusion, 1-(5-methoxy -1 ,3 -dimethyl -1 H -pyrazol -4 -yl )propan -2 -one (CAS No. 1780302 -66 -0 ) is a versatile compound with significant potential in drug discovery and chemical synthesis. Its unique structure, combined with recent advances in medicinal chemistry, positions it as a valuable tool for addressing unmet medical needs. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.